Cas no 1135087-59-0 (2R-hydroxy-O,N-dimethylnorbelladine)
1135087-59-0 structure
Product Name:2R-hydroxy-O,N-dimethylnorbelladine
CAS No:1135087-59-0
MF:C17H21NO4
MW:303.35294508934
CID:2006660
PubChem ID:102038797
Update Time:2025-04-21
2R-hydroxy-O,N-dimethylnorbelladine Chemical and Physical Properties
Names and Identifiers
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- 2R-hydroxy-O,N-dimethylnorbelladine
- DTXSID701123496
- (alphaR)-4-Hydroxy-alpha-[[[(3-hydroxy-4-methoxyphenyl)methyl]methylamino]methyl]benzenemethanol
- 1135087-59-0
- (I+/-R)-4-Hydroxy-I+/--[[[(3-hydroxy-4-methoxyphenyl)methyl]methylamino]methyl]benzenemethanol
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- Inchi: 1S/C17H21NO4/c1-18(10-12-3-8-17(22-2)15(20)9-12)11-16(21)13-4-6-14(19)7-5-13/h3-9,16,19-21H,10-11H2,1-2H3/t16-/m0/s1
- InChI Key: XZFHDRJBRRZRFZ-INIZCTEOSA-N
- SMILES: O[C@H](C1C=CC(=CC=1)O)CN(C)CC1C=CC(=C(C=1)O)OC
Computed Properties
- Exact Mass: 303.14705815g/mol
- Monoisotopic Mass: 303.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 73.2Ų
2R-hydroxy-O,N-dimethylnorbelladine Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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